3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid

• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol
• IUPAC Name: 3-(6-hydroxy-4-oxoquinazolin-3-yl)-4-methylbenzoic acid
• InChI: InChI=1S/C16H12N2O4/c1-9-2-3-10(16(21)22)6-14(9)18-8-17-13-5-4-11(19)7-12(13)15(18)20/h2-8,19H,1H3,(H,21,22)
• InChI Key: YGZMYFKTJBGKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)N2C=NC3=C(C2=O)C=C(C=C3)O

Description

3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid is a useful research compound. Its molecular formula is C16H12N2O4 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-(6-methoxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid (8 g) in 2,4,6-collidine (80 ml) was added LiI (6.2 g) and heated to 195° C. for 54 hours. The reaction mixture was cooled to room temperature and diluted with ethyl acetate. The organic phase was washed with water. The aqueous phase was acidified to pH˜1 with 1N HCl and the resultant solid collected by filtration. The solid was dried in vacuo at 60° C. to yield 3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid (7.2 g); NMR Spectrum: (DMSOd6) 2.14 (s, 3H), 7.33 (m, 1H), 7.48 (d, 1H), 7.56 (d, 1H), 7.62 (d, 1H), 7.91 (s, 1H), 7.97 (d, 1H), 8.12 (s, 1H); Mass Spectrum: M+H+ 297.